Cas no 928025-42-7 ((R)-1-benzyl-3-butylpiperazine)
928025-42-7 structure
Product Name:(R)-1-benzyl-3-butylpiperazine
CAS No:928025-42-7
MF:C15H24N2
MW:232.364463806152
CID:2132124
PubChem ID:34180293
Update Time:2025-04-21
(R)-1-benzyl-3-butylpiperazine Chemical and Physical Properties
Names and Identifiers
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- (R)-1-benzyl-3-butylpiperazine
- (3R)-1-benzyl-3-butylpiperazine
- DTXSID20653097
- SCHEMBL10219063
- 928025-42-7
-
- Inchi: 1S/C15H24N2/c1-2-3-9-15-13-17(11-10-16-15)12-14-7-5-4-6-8-14/h4-8,15-16H,2-3,9-13H2,1H3/t15-/m1/s1
- InChI Key: XESDITBVSGTNKQ-OAHLLOKOSA-N
- SMILES: N1(CC2C=CC=CC=2)CCN[C@H](CCCC)C1
Computed Properties
- Exact Mass: 232.193948774Da
- Monoisotopic Mass: 232.193948774Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 15.3Ų
Experimental Properties
- Density: 0.958
- Boiling Point: 332℃
- Flash Point: 119℃
(R)-1-benzyl-3-butylpiperazine Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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